Ethyl-1-13C-benzene
Overview
Description
Ethyl-1-13C-benzene is a useful research compound. Its molecular formula is C8H10 and its molecular weight is 107.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photo Catalytic Activity of TiO2 Immobilized on a 13X Zeolite
Research by Derakhshan-Nejad et al. (2021) focused on the removal of Ethyl benzene vapors, a volatile organic compound hazardous to both the environment and human health. The study utilized titanium dioxide on 13X zeolite to evaluate its photo catalytic activity in removing Ethyl benzene vapors under visible light irradiation, revealing an enhanced efficiency in photo catalytic removal when using substrates. This suggests a potential application in removing volatile organic compounds from the gas phase (Derakhshan-Nejad et al., 2021).
Isotopic Labeling for Mechanistic Studies
Mikkelsen, Rønning, and Kolboe (2000) conducted isotopic labeling studies to understand the methanol-to-hydrocarbons reaction, employing 13C methanol for methylation of toluene and benzene over different zeolites. The use of isotopic labeling provided mechanistic information, supporting the understanding of catalytic activity in converting methanol to hydrocarbons, highlighting the role of polymethylbenzenes and the significance of isotopic scrambling in the benzene ring (Mikkelsen, Rønning, & Kolboe, 2000).
Activation and Deactivation of Neutral Palladium(II) Phosphinesulfonato Polymerization Catalysts
Rünzi et al. (2012) explored the incorporation of 13CH3 groups into polyethylenes using 13C-labeled ethylene polymerization precatalysts, providing insights into the pre-equilibration between catalyst precursors and active species. This study illuminates the role of 13C labeling in assessing catalyst efficiency and mechanism in polymerization processes (Rünzi et al., 2012).
Carbon Isotope Systematics of Monoaromatic Hydrocarbons
Harrington et al. (1999) investigated the carbon isotope systematics of benzene, toluene, ethylbenzene, and xylene to understand their behavior in the subsurface, particularly during remediation processes. The study's findings suggest the potential of stable carbon isotope analysis in monitoring the efficacy of abiological and biological remediation efforts, providing a method for qualifying and possibly quantifying subsurface processes affecting contaminant concentrations (Harrington et al., 1999).
Mechanism of Action
Target of Action
Ethyl-1-13C-benzene is a stable isotope-labeled compound It can participate in various chemical reactions, especially those involving benzene rings .
Mode of Action
The mode of action of this compound is similar to that of benzene derivatives. It can undergo electrophilic aromatic substitution reactions . In these reactions, the benzene ring of this compound is attacked by an electrophile, resulting in the substitution of a hydrogen atom .
Biochemical Pathways
This compound, like other benzene derivatives, can participate in various biochemical pathways via electrophilic aromatic substitution reactions . The exact pathways and their downstream effects depend on the specific electrophiles involved in the reactions.
Pharmacokinetics
It’s known that the compound’s bioavailability would be influenced by factors such as its physical and chemical properties, including its boiling point of 136°c and density of 0875 g/mL at 25°C .
Result of Action
The result of this compound’s action depends on the specific reactions it undergoes. In electrophilic aromatic substitution reactions, the compound interacts with an electrophile to form a new compound . The exact molecular and cellular effects would depend on the nature of the electrophile and the resulting compound.
Biochemical Analysis
Biochemical Properties
Ethyl-1-13C-benzene, like other benzene derivatives, can undergo reactions at the benzylic position . The benzylic position refers to the carbon atom of the ethyl group attached to the benzene ring. This position is particularly reactive due to the stability provided by the adjacent aromatic system .
Cellular Effects
The exact cellular effects of this compound are not well-documented. Benzene and its derivatives are known to interact with various cellular processes. For instance, they can influence gene expression and disrupt cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound involves interactions at the benzylic position. For instance, it can undergo free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to the formation of various products, depending on the conditions and reactants present .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. For instance, its NMR signals can be observed and analyzed over time to study its interactions and transformations .
Metabolic Pathways
Benzene and its derivatives are known to be metabolized in the body, involving various enzymes and cofactors .
Properties
IUPAC Name |
(113C)ethylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10/c1-2-8-6-4-3-5-7-8/h3-7H,2H2,1H3/i2+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNQLUTRBYVCPMQ-VQEHIDDOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[13CH2]C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40584334 | |
Record name | (1-~13~C)Ethylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40584334 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
107.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
287399-32-0 | |
Record name | (1-~13~C)Ethylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40584334 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl-1-13C-benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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